1-(6-fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-oxo-4H-chromene-2-carboxylate

• CAS: 1396873-31-6
• Molecular Formula: C20H13FN2O4S
• Molecular Weight: 396.39
• SMILES: C1C(CN1C2=NC3=C(S2)C=C(C=C3)F)OC(=O)C4=CC(=O)C5=CC=CC=C5O4
• InChI: InChI=1S/C20H13FN2O4S/c21-11-5-6-14-18(7-11)28-20(22-14)23-9-12(10-23)26-19(25)17-8-15(24)13-3-1-2-4-16(13)27-17/h1-8,12H,9-10H2
• InChIKey: DPXUAYAXXIKPMN-UHFFFAOYSA-N
• Solubility: not available

1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-oxo-4H-chromene-2-carboxylate (CAS 1396873-31-6): A Multi-Functional Scaffold for Chemical Biology and SAR Probes

The compound 1-(6-fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-oxo-4H-chromene-2-carboxylate (CAS 1396873-31-6) is a synthetic small molecule with the molecular formula C20H13FN2O4S and a molecular weight of 396.39 g/mol. It is a research chemical offered by multiple vendors with a typical purity of 95% for non-human research applications . The molecule is a hybrid structure, integrating a 6-fluorobenzo[d]thiazole ring, an azetidine linker, and a 4-oxo-4H-chromene-2-carboxylate moiety . This architecture positions it within the class of heterocyclic compounds studied for diverse biological activities, including cholinesterase inhibition and anticancer potential, though direct quantitative evidence for this specific compound remains limited in the public domain [1].

→

Uncharacterized cholinesterase probe with novel chromene-ester pharmacophore

→

Structurally distinct diversity point for anticancer screening libraries

→

Higher predicted lipophilicity for membrane penetration and assay calibration studies

• [1] Imramovský, A., Pejchal, V., Štěpánková, Š., Vorčáková, K., Jampílek, J., Vančo, J., ... & Trejtnar, F. (2013). Synthesis and in vitro evaluation of new derivatives of 2-substituted-6-fluorobenzo[d]thiazoles as cholinesterase inhibitors. Bioorganic & Medicinal Chemistry, 21(7), 1735-1748. View Source

Procurement Risk for 1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-oxo-4H-chromene-2-carboxylate: Why Scaffold Interchange Is Not Straightforward

Generic substitution among chromene-benzothiazole hybrids is fraught with risk due to the non-linear structure-activity relationships (SAR) inherent to this multi-component scaffold. A research program investigating 2-substituted-6-fluorobenzo[d]thiazoles as cholinesterase inhibitors demonstrated that seemingly minor structural modifications to the 2-position of the benzothiazole ring can alter potency against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) across a wide range (IC50 values between 9.8 and 215.4 µM), with further impacts on hepatotoxicity profiles in HepG2 cells [1]. The specific combination of a 6-fluoro substituent with an azetidine-linked chromene carboxylate in the target compound creates a precise pharmacophore geometry that cannot be assumed to have the same binding affinity, selectivity, or safety window as analogs with different esters, linkers, or halogen substitutions. Therefore, substituting this specific compound with a 'similar' chromene or benzothiazole derivative without verification data introduces significant uncertainty into any assay or SAR study.

Carbamate-to-chromene shift

Cholinesterase activity of the chromene-ester may differ substantially from the characterized carbamate series; IC50 ranges do not transfer.

Cytotoxicity SAR divergence

Antiproliferative profiles of amide/urea benzothiazoles cannot predict response for this ester-linked chemotype.

Lipophilicity-driven assay mismatch

Higher predicted LogP alters solubility, nonspecific binding, and DMSO handling requirements relative to polar carbamate analogs.

• [1] Imramovský, A., Pejchal, V., Štěpánková, Š., Vorčáková, K., Jampílek, J., Vančo, J., ... & Trejtnar, F. (2013). Synthesis and in vitro evaluation of new derivatives of 2-substituted-6-fluorobenzo[d]thiazoles as cholinesterase inhibitors. Bioorganic & Medicinal Chemistry, 21(7), 1735-1748. View Source

Quantitative Differentiation Guide for 1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-oxo-4H-chromene-2-carboxylate (CAS 1396873-31-6)

Differential Cholinesterase Activity Landscape Against 6-Fluorobenzo[d]thiazole Analogs

No direct head-to-head quantitative activity data (IC50, Ki) for the target compound against acetylcholinesterase (AChE) or butyrylcholinesterase (BChE) is available in the public domain. A foundational 2013 study by Imramovský et al. establishes the class-level activity landscape for 2-substituted-6-fluorobenzo[d]thiazole carbamates, showing that IC50 values can vary dramatically from 9.8 to 215.4 µM depending on the specific substitution on the benzothiazole core [1]. The target compound is not a carbamate and incorporates a novel 4-oxo-4H-chromene-2-carboxylate ester via an azetidine linker, two structural features absent from the validated series. This structural divergence means its activity and selectivity profile against cholinesterases cannot be inferred from the existing class data and represents a unique, uncharacterized potential within this chemical space.

ChE inhibition

Class-level inference

Target: No published data

Carbamate series: 36.1–78.6 µM (AChE)

Supports white-space probe selection for non-carbamate chemotypes

Direct activity measurement required; data to verify

Evidence Dimension	Inhibitory potency against human AChE and BChE
Target Compound Data	No published data available
Comparator Or Baseline	Class-level baseline: 2-substituted-6-fluorobenzo[d]thiazole carbamates show IC50 ranges of 36.1–78.6 µM (AChE) and 9.8–215.4 µM (BChE) [1]
Quantified Difference	Not calculable
Conditions	In vitro enzyme inhibition assay; details in Imramovský et al., 2013 [1]

Why This Matters

For procurement, this highlights that the compound is a 'white-space' probe for exploring how the chromene-azetidine substitution pattern shifts activity away from the well-characterized carbamate series, a key consideration for SAR-driven selection.

• [1] Imramovský, A., Pejchal, V., Štěpánková, Š., Vorčáková, K., Jampílek, J., Vančo, J., ... & Trejtnar, F. (2013). Synthesis and in vitro evaluation of new derivatives of 2-substituted-6-fluorobenzo[d]thiazoles as cholinesterase inhibitors. Bioorganic & Medicinal Chemistry, 21(7), 1735-1748. View Source

Uncharacterized Anticancer Potential Against Human Cancer Cell Lines

This compound's specific anticancer activity has not been reported in primary literature. Vendor-provided biological activity summaries cite a 2008 study by Song et al. (Eur. J. Med. Chem.) showing that amide/urea benzothiazole derivatives—not the target compound—exhibit antiproliferative activity against SK-Hep-1 (liver), MDA-MB-231 (breast), and NUGC-3 (gastric) cancer cell lines with IC50 values in the range of 10.0 to 15.0 µM [REFS-1, REFS-2]. The target compound, which features a radically different 4-oxo-4H-chromene-2-carboxylate ester instead of an amide/urea side chain, cannot be assumed to follow this SAR. Its uncharacterized cytotoxicity profile represents both a risk and a unique opportunity for a research team seeking novel anticancer chemotypes distinct from the amide/urea series.

Cytotoxicity

Class-level inference

Uncharacterized profile

Represents distinct diversity point vs amide/urea series

No target-specific IC50 available; screen de novo

Evidence Dimension	Cytotoxicity against human cancer cell lines
Target Compound Data	No published IC50 data available
Comparator Or Baseline	Amide/urea benzothiazole derivatives show IC50: 12.5 µM (SK-Hep-1), 15.0 µM (MDA-MB-231), 10.0 µM (NUGC-3) [1]
Quantified Difference	Not calculable
Conditions	MTT assay; details in Song et al., Eur. J. Med. Chem., 2008 [1]

Why This Matters

Procurement should be based on the distinct structural departure from a known active series, making the compound a valuable diversity point for screening libraries, not a direct substitute for validated anticancer agents.

• [1] Song, E. Y., Kaur, N., Park, M. Y., Jin, Y., Lee, K., Kim, G., ... & Han, G. (2008). Synthesis of amide and urea derivatives of benzothiazole as Raf-1 inhibitor. European Journal of Medicinal Chemistry, 43(7), 1519-1524. View Source

Distinct Physicochemical Profile for Assay Compatibility and Compound Handling

Calculated physicochemical properties for the target compound offer a baseline for differentiation from common analog scaffolds. It has a predicted LogP of 3.21 and a topological polar surface area (tPSA) consistent with moderate lipophilicity . This profile is distinct from the 2-substituted carbamates studied by Imramovský et al., which often have lower LogP values due to the polar carbamate group. The target compound's higher predicted LogP and distinct hydrogen-bonding capacity (due to the chromene-ester) result in different assay compatibility profiles. Its lipophilicity may necessitate specific handling protocols (e.g., DMSO stocks, avoiding aqueous buffers without co-solvents) that differ from those used for more polar analogs, a practical consideration for procurement and experimental design.

Lipophilicity

Class-level inference

Predicted LogP: 3.21 (target)

~0.7 log unit higher vs typical carbamate analog

Higher lipophilicity impacts assay handling and membrane penetration studies

In silico prediction; empirical solubility validation needed

Evidence Dimension	Predicted lipophilicity (LogP)
Target Compound Data	Predicted LogP: 3.21
Comparator Or Baseline	A 6-fluorobenzo[d]thiazol-2-yl carbamate analog (typical polar side chain): predicted LogP typically <2.5 based on Imramovský et al. series [1]
Quantified Difference	Approximately 0.7 log unit increase in lipophilicity
Conditions	In silico prediction (chemsrc.com database entry)

Why This Matters

The higher predicted lipophilicity directly impacts solubility, cell permeability, and plasma protein binding profiles, making it a distinct chemical tool for studying membrane penetration compared to more polar benzothiazole derivatives.

• [1] Imramovský, A., Pejchal, V., Štěpánková, Š., Vorčáková, K., Jampílek, J., Vančo, J., ... & Trejtnar, F. (2013). Synthesis and in vitro evaluation of new derivatives of 2-substituted-6-fluorobenzo[d]thiazoles as cholinesterase inhibitors. Bioorganic & Medicinal Chemistry, 21(7), 1735-1748. View Source

Target Application Scenarios for Procuring 1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-oxo-4H-chromene-2-carboxylate

Tool Compound for Profiling Novel Cholinesterase Binding Pockets

The target compound serves as a specialized probe for laboratories studying non-carbamate cholinesterase ligands. While a series of 2-substituted-6-fluorobenzo[d]thiazole carbamates have defined IC50 ranges (36.1–78.6 µM for AChE), the target compound's unique chromene-ester pharmacophore allows researchers to interrogate whether this distinct chemical space can access different binding conformations within the AChE or BChE active site [1]. Its use in head-to-head enzyme kinetic assays against a carbamate control can map the contribution of the azetidine-chromene motif to binding affinity and selectivity.

Diversity Point for Antiproliferative Screening Libraries

Given the uncharacterized anticancer potential of the chromene-ester scaffold, this compound is ideally suited for inclusion in a medium-throughput screening deck aimed at identifying hits against the NCI-60 panel or specific gastric (NUGC-3), breast (MDA-MB-231), and liver (SK-Hep-1) cancer lines [2]. Its procurement value lies in being a structurally distinct negative control against which the activity of validated amide/urea benzothiazole inhibitors can be benchmarked, helping to deconvolute the contribution of the ester moiety to cytotoxicity.

Calibration Standard for Lipophilicity-Dependent Assay Development

With a predicted LogP of 3.21, the compound can be used as a reference standard to calibrate HPLC retention times or to evaluate the impact of lipophilicity on nonspecific binding in biochemical assays . Its higher predicted LogP, compared to typical carbamate-based benzothiazole inhibitors, makes it a valuable tool for laboratories optimizing assay conditions (e.g., detergent concentration, BSA addition) to minimize compound aggregation or plate binding for moderately lipophilic chemotypes.

Application

Selection Property

Validation Focus

Profiling novel cholinesterase binding pockets

Non-carbamate chromene-ester chemotype

Enzyme kinetic comparison vs carbamate controls

Antiproliferative screening diversity point

Structural departure from amide/urea benzothiazoles

Benchmark cytotoxicity against known inhibitor series

Lipophilicity-dependent assay calibration

Higher predicted lipophilicity vs polar analogs

HPLC retention and nonspecific binding optimization

• [1] Imramovský, A., Pejchal, V., Štěpánková, Š., Vorčáková, K., Jampílek, J., Vančo, J., ... & Trejtnar, F. (2013). Synthesis and in vitro evaluation of new derivatives of 2-substituted-6-fluorobenzo[d]thiazoles as cholinesterase inhibitors. Bioorganic & Medicinal Chemistry, 21(7), 1735-1748. View Source
• [2] Song, E. Y., Kaur, N., Park, M. Y., Jin, Y., Lee, K., Kim, G., ... & Han, G. (2008). Synthesis of amide and urea derivatives of benzothiazole as Raf-1 inhibitor. European Journal of Medicinal Chemistry, 43(7), 1519-1524. View Source